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Compound of Interest

Compound Name: Acid Blue 182

Cat. No.: B13450863 Get Quote

An In-depth Technical Guide to Acid Blue 182
For Researchers, Scientists, and Drug Development Professionals

Acid Blue 182, also known by its Colour Index number C.I. 74200, is a synthetic

anthraquinone dye. Valued for its vibrant blue hue and good fastness properties, it sees

primary application in the textile, leather, and paper industries. For the research community, its

utility extends to analytical chemistry as a pH indicator and as a model compound in

environmental studies. This guide provides a comprehensive overview of its chemical structure,

properties, and relevant experimental methodologies.

Chemical Structure and Identification
Acid Blue 182 is a sulfonated anthraquinone derivative. The presence of sulfonic acid groups

enhances its solubility in water, classifying it as an acid dye. These anionic groups allow it to

form ionic bonds with cationic sites in substrates like protein and polyamide fibers.

Table 1: Chemical Identifiers for Acid Blue 182
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Identifier Value Reference

IUPAC Name

disodium;4-[4-

[acetyl(methyl)amino]-2-

sulfonatoanilino]-1-amino-9,10-

dioxoanthracene-2-sulfonate

[1][2][3]

CAS Number 12219-26-0
[1][3][4][5][6][7][8][9][10][11]

[12][13]

Chemical Class Anthraquinone Dye [7][14][15]

Molecular Formula C₂₃H₁₇N₃Na₂O₉S₂ [1][2]

Synonyms
C.I. Acid Blue 182, Alizarine

Fast Blue ERL, Blue HRL
[1][4][8][12]

Physicochemical and Tinctorial Properties
The dye is a blue powder that is readily soluble in water but insoluble in most organic solvents.

[6][14][15] Its properties make it particularly suitable for dyeing natural protein fibers and

synthetic polyamides.

Table 2: Quantitative Properties of Acid Blue 182

Property Value Reference

Molecular Weight 589.5 g/mol [1][2]

Appearance Blue Powder [4][14][15]

Hue Bright Blue [7][14][15]

Solubility Soluble in water [6][14][15]

Light Fastness (ISO 105-B02) 5-6 (Good to Very Good) [14][15]

Washing Fastness (ISO 105-

C06)
4-5 (Very Good to Excellent) [14][15]
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Applications in Research and Development
Beyond its industrial use in dyeing, Acid Blue 182 serves specific roles in scientific research:

pH Indicator: The dye exhibits a distinct color change from blue to red as the pH of a solution

decreases.[1] This property allows for its use in qualitative pH assessments in analytical

chemistry.

Environmental Monitoring: As a stable azo dye, it is used as a model compound to study the

fate, transport, and degradation of textile effluents in soil and water systems.[1]

Experimental Protocols
Detailed methodologies for key applications are provided below. These protocols are

representative and may require optimization for specific experimental conditions.

Protocol 1: General Procedure for pH Determination
This protocol outlines the use of Acid Blue 182 as a qualitative pH indicator.

Methodology:

Preparation of Indicator Solution:

Prepare a 0.1% (w/v) stock solution of Acid Blue 182 by dissolving 100 mg of the dye

powder in 100 mL of deionized water.

Stir the solution until the dye is fully dissolved. Gentle heating may be applied if necessary.

Store the solution in a labeled, sealed container, protected from light.

pH Testing:

Dispense 1-2 mL of the sample solution (analyte) into a clean test tube or a well of a

microplate.

Add 1-2 drops of the 0.1% Acid Blue 182 indicator solution to the analyte.

Gently agitate the mixture to ensure homogeneity.
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Observe the color change. A blue color indicates neutral to alkaline conditions, while a

transition to red indicates acidic conditions.

Compare the result with standard buffer solutions for a more precise pH estimation.

Indicator Preparation

pH Testing Workflow

Dissolve 100 mg Acid Blue 182
in 100 mL Deionized Water

Stir until fully dissolved

Store in a sealed,
light-protected container

Add 1-2 drops of
indicator solution

Use 0.1% Solution

Add 1-2 mL of
sample to test tube

Agitate mixture

Observe color

Blue = Alkaline/Neutral
Red = Acidic
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Click to download full resolution via product page

Caption: Workflow for preparing and using Acid Blue 182 as a pH indicator.

Protocol 2: Representative Method for Dyeing Nylon
Fabric
This protocol is based on established principles for applying acid dyes to polyamide fibers. A

study on the kinetics of dyeing nylon with Acid Blue 182 specified optimal conditions of pH 2.1

and 80°C.[1][3]

Methodology:

Material Preparation:

Cut a sample of undyed nylon fabric to a known weight (e.g., 5 grams).

Wash the fabric with a 0.5 g/L non-ionic detergent solution at 40-50°C for 15 minutes to

remove any sizing or impurities. Rinse thoroughly with deionized water.

Dye Bath Preparation:

Calculate the required amount of Acid Blue 182 for a 1% "on weight of fiber" (owf) dyeing.

For a 5g fabric sample, this is 0.05g (50 mg) of dye.

Prepare a dye bath with a liquor ratio of 40:1 (40 mL of water for every 1g of fabric). For a

5g sample, the total volume is 200 mL.

Dissolve the calculated dye amount in the required volume of deionized water.

Add a wetting agent (e.g., 0.5 g/L) and a leveling agent (e.g., 1 g/L) to the dye bath to

ensure even color distribution.

Adjust the pH of the dye bath to 2.1 using a dilute solution of formic acid or sulfuric acid.

Dyeing Process:

Immerse the prepared nylon fabric into the dye bath at room temperature (~25°C).
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Increase the temperature of the dye bath to 80°C at a rate of 2°C per minute.

Hold the temperature at 80°C for 60 minutes, ensuring the fabric is gently agitated

throughout the process.

After 60 minutes, allow the dye bath to cool down to 50°C.

Rinsing and Drying:

Remove the fabric from the dye bath and rinse with cold water until the rinse water runs

clear.

Perform a final rinse with a neutralizing agent (e.g., 1 g/L sodium carbonate) to remove

residual acid, followed by another cold water rinse.

Squeeze excess water from the fabric and allow it to air dry at room temperature.
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Fabric & Dye Bath Preparation

Dyeing Cycle

Finishing

Wash and rinse
nylon fabric sample

Prepare dye bath (1% owf)
Adjust pH to 2.1

Immerse fabric at 25°C

Heat to 80°C
(2°C/min)

Hold at 80°C
for 60 min

Cool to 50°C

Rinse with cold water

Neutralize and rinse again

Air dry fabric

Click to download full resolution via product page

Caption: Representative workflow for dyeing nylon fabric with Acid Blue 182.
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Safety and Handling
Acid Blue 182 is an industrial chemical and should be handled with appropriate care.

Personal Protective Equipment (PPE): Wear safety goggles with side-shields, chemical-

resistant gloves, and a lab coat. If handling large quantities of powder, use respiratory

protection to avoid dust inhalation.[16]

Hazards: The substance may cause skin and eye irritation upon contact.[1] Ingestion and

inhalation should be avoided. The toxicological and ecological data for this compound are

largely incomplete.[16]

Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container, away from

heat and sources of ignition.[2]

Disposal: Dispose of the chemical in accordance with local, state, and federal regulations.

Avoid release into the environment.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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